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An in-depth analysis of the temporal and environmental factors influencing the accuracy of

Cavex alginate impression materials.

Alginate impression materials are a cornerstone of clinical dentistry, prized for their ease of use

and cost-effectiveness. However, their inherent composition as irreversible hydrocolloids,

containing a significant percentage of water, renders them susceptible to dimensional changes

over time.[1] This technical guide provides a comprehensive overview of the dimensional

stability of Cavex alginate impressions, with a particular focus on the influence of storage time

and conditions. The information presented is intended for researchers, scientists, and dental

professionals seeking a deeper understanding of the material properties that impact clinical

outcomes.

The Chemistry of Dimensional Instability: Syneresis
and Imbibition
The dimensional stability of alginate impressions is primarily governed by two competing

processes: syneresis and imbibition.[2][3]

Syneresis: This is the process of fluid loss from the alginate gel, leading to shrinkage of the

impression. It is a natural continuation of the gelation process where the cross-linked

polymer network continues to contract, expelling water.
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Imbibition: Conversely, if an alginate impression is exposed to excess water or a high-

humidity environment, it will absorb water and swell, a process known as imbibition.

These phenomena underscore the critical importance of controlling the storage environment of

an alginate impression from the moment it is removed from the oral cavity until the gypsum cast

is poured.

Comparative Dimensional Stability of Cavex
Alginate Formulations
Cavex offers a range of alginate products, each with distinct handling and stability

characteristics. Research indicates significant differences in the dimensional stability of these

formulations over time.

Cavex CA37: A Conventional Alginate
Studies consistently demonstrate that Cavex CA37, a conventional alginate, should be poured

immediately to ensure optimal dimensional accuracy.[4][5] Significant dimensional changes

have been observed as early as 24 hours after making the impression.[4] One study found that

impressions made with Cavex CA37 should be poured immediately to maintain dimensional

stability.[4]

Cavex ColorChange: An Extended-Pour Alginate
In contrast, Cavex ColorChange is marketed as an extended-pour alginate, and research

supports this claim. Multiple studies have shown that Cavex ColorChange maintains its

dimensional stability for up to 96 hours (4 days) when stored correctly.[6] Some research even

suggests that it can be stored for up to five days without significant loss of accuracy.[7][8] This

extended stability provides a significant clinical advantage, allowing for greater flexibility in the

workflow between impression taking and cast pouring.

Quantitative Analysis of Dimensional Change
The following tables summarize the quantitative data on the dimensional changes of Cavex
alginate impressions over time, as reported in various studies.

Table 1: Dimensional Stability of Cavex CA37
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Time Interval

Anteroposterio
r (X)
Dimension
(mm)

Lateral (Y)
Dimension
(mm)

Oblique (Z)
Dimension
(mm)

Reference

Immediate 47.07 Varies 48.82 [4]

1 Hour 47.07 Varies 48.82 [4]

24 Hours 46.99 Varies - [4]

120 Hours 46.63 Varies - [4]

Note: The original study noted variability in the lateral (Y) dimension across different time

points.

Table 2: Dimensional Stability of Cavex ColorChange

Time Interval Measurement
Percentage of
Dimensional
Change

Reference

Immediate - -

Day 5
Greatest Measured

Difference
0.003 inches [8]

Day 5
Range of Dimensional

Change
-0.496% to 0.161% [8]

Note: A study concluded that casts produced from Cavex ColorChange at day 5 were not

statistically different from the standard model.[8]

Experimental Protocols for Assessing Dimensional
Stability
The evaluation of dimensional stability in dental impression materials follows standardized

methodologies, often adhering to ADA Specification No. 19 for elastomeric impression

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11888760/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11888760/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11888760/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11888760/
https://www.benchchem.com/product/b1169322?utm_src=pdf-body
https://scispace.com/pdf/accuracy-and-dimensional-stability-of-extended-pour-and-2e22o66ete.pdf
https://scispace.com/pdf/accuracy-and-dimensional-stability-of-extended-pour-and-2e22o66ete.pdf
https://www.benchchem.com/product/b1169322?utm_src=pdf-body
https://scispace.com/pdf/accuracy-and-dimensional-stability-of-extended-pour-and-2e22o66ete.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


materials, as ADA Specification No. 18 for alginates does not include a protocol for dimensional

change measurement.[1]

General Experimental Workflow
The typical experimental workflow for assessing the dimensional stability of alginate

impressions can be visualized as follows:

Master Die Fabrication Alginate Impression Taking Impression Storage (Controlled Time & Humidity)

Dimensional Measurement of Impression

Gypsum Cast Pouring

Comparison to Master Die

Dimensional Measurement of Cast

Click to download full resolution via product page

Caption: General workflow for dimensional stability testing.

Detailed Methodology
Master Model: A stainless steel die or a typodont model with precisely machined reference

points is used as the master model.[1][9]

Impression Making: The alginate is mixed according to the manufacturer's instructions and

an impression of the master model is made using a custom or stock tray.

Storage: The impressions are stored under controlled conditions of time and humidity

(typically 100% relative humidity to prevent syneresis).[5]

Measurement:

Direct Measurement: The dimensions of the impression itself are measured using a

traveling microscope or a digital scanner.[1][9] The percentage of dimensional change is

calculated using the formula: [(Impression Measurement - Die Measurement) / Die

Measurement] x 100.[1]
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Indirect Measurement: The impressions are poured with Type IV dental stone to create

casts. The dimensions of the stone casts are then measured and compared to the master

model.[8]

Data Analysis: Statistical analysis, often using ANOVA, is employed to determine if there are

significant differences in dimensional changes between different materials and storage times.

The Alginate Setting Reaction: A Chemical Pathway
The setting of alginate is a chemical reaction that transforms a viscous sol into an elastic gel.

Understanding this pathway is crucial to appreciating the material's properties.

Reactants in Water
Products

Sodium Alginate (Soluble)

Slower Setting Reaction

Calcium Sulfate (Reactant) Initial Fast Reaction

Sodium Phosphate (Retarder)

Calcium Alginate (Insoluble Gel)

Sodium Sulfate (Byproduct)

Calcium Ions Released

Click to download full resolution via product page

Caption: Chemical pathway of the alginate setting reaction.

Initially, the calcium sulfate reacts with the sodium phosphate (retarder). Once the retarder is

consumed, the calcium ions become available to react with the sodium alginate, cross-linking

the polymer chains to form the insoluble calcium alginate gel.

The Impact of Disinfection
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Disinfection of impressions is a critical step in infection control. However, the immersion of

alginate impressions in disinfectant solutions can introduce another variable affecting

dimensional stability. Some studies have shown that certain disinfectants can cause greater

dimensional changes than others.[10][11] For instance, one study found that a 5.25% sodium

hypochlorite solution (Chlorox®) resulted in minimal dimensional change for Cavex Cream

Alginate immediately after disinfection, while Cavex CA37 showed high stability for delayed

pouring when disinfected with the same solution.[10][11]

Conclusion and Clinical Recommendations
The dimensional stability of Cavex alginate impressions is highly dependent on the specific

product used and the time elapsed before pouring the cast.

For conventional alginates like Cavex CA37, immediate pouring is paramount to ensure the

accuracy of the final cast.

Extended-pour alginates such as Cavex ColorChange offer a significant clinical advantage,

allowing for a pouring delay of up to 96 hours without compromising dimensional accuracy,

provided the impression is stored in a 100% humidity environment.

Researchers and clinicians must be aware of these material-specific properties to optimize

clinical outcomes and ensure the fabrication of accurate dental prostheses and appliances.

Adherence to manufacturer instructions and proper storage protocols are essential for

mitigating the risks of dimensional instability inherent in all alginate impression materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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